Cas no 110668-26-3 (Brevifloralactone)

Brevifloralactone structure
Product name:Brevifloralactone
CAS No:110668-26-3
MF:C20H28O4
MW:332.433926582336
CID:180315
Brevifloralactone Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone,3-[2-[(3R,4aR,5S,6R,8aS)-4,4a,5,6,7,8-hexahydro-9-(hydroxymethyl)-5,6-dimethyl-3H-3,8a-etheno-1H-2-benzopyran-5-yl]ethyl]-
- (+)-Brevifloralactone
- 2(5H)-Furanone,3-[2-[4,4a,5,6,7,8-hexahydro-9-(hydroxymethyl)-5,6-dimethyl-3H-3,8a-etheno-1H-2-benzopyran-5-yl]ethyl]-,[3R-(3a,4aa,5a,6b,8aa)]-
- 3H-3,8a-Etheno-1H-2-benzopyran, 2(5H)-furanonederiv.
- Brevifloralactone
-
- Inchi: 1S/C20H28O4/c1-13-3-7-20-12-24-16(9-15(20)11-21)10-17(20)19(13,2)6-4-14-5-8-23-18(14)22/h5,9,13,16-17,21H,3-4,6-8,10-12H2,1-2H3/t13-,16+,17-,19+,20-/m1/s1
- InChI Key: XENBMCJRMNPFIU-WEDJFCISSA-N
- SMILES: O1[C@H]2C=C(CO)[C@]3(C1)CC[C@@H](C)[C@](C)(CCC1C(=O)OCC=1)[C@H]3C2
Computed Properties
- Exact Mass: 332.199
- Monoisotopic Mass: 332.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
Brevifloralactone Related Literature
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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3. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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4. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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